Cas no 294885-78-2 (Benzenesulfonamide, 4-amino-N,N-bis(phenylmethyl)-)

Benzenesulfonamide, 4-amino-N,N-bis(phenylmethyl)- structure
294885-78-2 structure
Product Name:Benzenesulfonamide, 4-amino-N,N-bis(phenylmethyl)-
CAS No:294885-78-2
MF:C20H20N2O2S
MW:352.450003623962
CID:1438212
PubChem ID:15420472
Update Time:2025-04-20

Benzenesulfonamide, 4-amino-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-N,N-bis(phenylmethyl)-
    • 4-amino-N,N-dibenzyl-benzenesulfonamide
    • 294885-78-2
    • SCHEMBL4243334
    • DB-117824
    • OZBYKBUSPKATBD-UHFFFAOYSA-N
    • Oprea1_140518
    • Inchi: 1S/C20H20N2O2S/c21-19-11-13-20(14-12-19)25(23,24)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16,21H2
    • InChI Key: OZBYKBUSPKATBD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 352.12454906g/mol
  • Monoisotopic Mass: 352.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 71.8Ų

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